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Compound of Interest

Compound Name: Potassium superoxide

Cat. No.: B108143 Get Quote

Technical Support Center: Potassium
Superoxide (KO₂)
This guide provides essential safety information, troubleshooting procedures, and frequently

asked questions regarding the handling and water reactivity of potassium superoxide. It is

intended for laboratory personnel, researchers, and professionals in drug development.

Frequently Asked Questions (FAQs)
Q1: What is potassium superoxide and why is it so hazardous?

A1: Potassium superoxide (KO₂) is a yellow, inorganic solid and a powerful oxidizing agent.

[1][2] Its primary hazard stems from its high reactivity, especially with water.[3][4] It is also

classified as a corrosive material.[1] Contact with combustible materials may lead to fire.[4][5]

[6]

Q2: What happens when potassium superoxide comes into contact with water?

A2: Potassium superoxide reacts violently and explosively with water.[2][3][7] This highly

exothermic reaction produces potassium hydroxide (KOH), a corrosive caustic solution, along

with oxygen (O₂) and hydrogen peroxide (H₂O₂).[1][3][8] The significant heat generated can

ignite the evolved oxygen and nearby combustible materials.[3]

Q3: Can I use water to extinguish a fire involving potassium superoxide?
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A3: This is a critical point. For small fires, flooding quantities of water from a distance can be

used.[2][7][9] However, NEVER use small amounts of water, as the reaction is violent and can

spread the fire.[4][10] Do NOT use dry chemicals, carbon dioxide, halon, or foams for small

fires; use water only.[5] For large fires, it is recommended to flood the area with water from a

distance or let the fire burn if it cannot be safely approached.[7] Attempts to extinguish burning

potassium with powdered graphite have resulted in violent explosions.[2][11]

Q4: What are the immediate first aid measures for potassium superoxide exposure?

A4:

Skin Contact: Immediately flush the skin with plenty of water for at least 15-20 minutes while

removing all contaminated clothing and shoes.[4][9] Seek immediate medical attention.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15-20 minutes,

occasionally lifting the upper and lower eyelids.[4][9] Seek immediate medical attention.[4]

Inhalation: Move the victim to fresh air immediately.[4][9] If breathing is difficult, administer

oxygen. If the victim is not breathing, provide artificial respiration, but avoid mouth-to-mouth.

[7] Seek immediate medical aid.[4][9]

Ingestion: Do NOT induce vomiting.[9][10] If the victim is conscious and alert, give 2-4

cupfuls of milk or water.[5][9] Never give anything by mouth to an unconscious person and

seek immediate medical attention.[9]

Q5: How should I store potassium superoxide in the laboratory?

A5: Store potassium superoxide in a tightly closed container in a cool, dry, well-ventilated

area.[5][9] It must be kept away from water, moisture, combustible materials, organic materials,

strong acids, and sources of heat or ignition.[10][12] The storage area should be designated for

corrosive and oxidizing materials.[4][12]

Troubleshooting Guides
Scenario 1: Accidental Spill of Potassium Superoxide Powder

Problem: A small amount of solid potassium superoxide has been spilled on a workbench.
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Solution:

Evacuate: Isolate the spill area immediately.[2]

Protect: Wear appropriate Personal Protective Equipment (PPE), including chemical safety

goggles, a face shield, a lab coat, and gloves.[5] Ensure adequate ventilation.[5]

Contain: Keep combustible materials (wood, paper, oil) away from the spilled material.[2]

[7]

Clean-up: Do NOT use water.[10] Carefully sweep up the solid material using non-

sparking tools and place it into a suitable clean, dry, closed container for disposal.[5][9]

Decontaminate: Once the solid is removed, the area can be cautiously cleaned. Use a

water spray to disperse any remaining dust or vapor.[5][9]

Dispose: Dispose of the container and contaminated materials as hazardous waste

according to local, state, and federal regulations.

Scenario 2: A Container of Potassium Superoxide is Discovered with a Yellowish-White

Appearance

Problem: The stored potassium superoxide, which should be yellow, appears as a

yellowish-white solid.

Explanation: This discoloration may indicate decomposition, potentially due to exposure to

moist air.[1] Potassium superoxide reacts with moisture in the air, which can reduce its

purity and increase handling risks.

Action:

Handle the container with extreme caution. Do not open it if you suspect significant

degradation or pressure buildup.

Consult with your institution's Environmental Health and Safety (EHS) office for guidance

on assessing the material's stability and proper disposal procedures.
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Quantitative Data Summary
The following table summarizes key quantitative data for potassium superoxide.

Property Value Citations

Chemical Formula KO₂ [1]

Molar Mass 71.096 g/mol [1]

Appearance Yellow to yellowish-white solid [1][2][9]

Density 2.14 g/cm³ [1]

Melting Point
560 °C (1,040 °F; 833 K) with

decomposition
[1]

Reaction with Water
2 KO₂ + 2 H₂O → 2 KOH +

H₂O₂ + O₂
[1][13]

Reaction with CO₂
4 KO₂ + 2 CO₂ → 2 K₂CO₃ + 3

O₂
[1][13]

CO₂ Absorption
Theoretically, 1 kg of KO₂

absorbs 0.310 kg of CO₂.
[1]

O₂ Release
Theoretically, 1 kg of KO₂

releases 0.338 kg of O₂.
[1]

NFPA 704 Rating

Health: 3; Flammability: 0;

Instability: 3; Special Hazard:

OX (Oxidizer)

[1][5]

Experimental Protocols
Protocol: Safe Neutralization and Disposal of Small Quantities of Potassium Superoxide

Objective: To safely neutralize residual potassium superoxide for disposal. This procedure

must be performed in a chemical fume hood with all necessary safety precautions in place.

Materials:
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Potassium superoxide (residual amounts)

Anhydrous isopropanol or tert-butanol

Stir plate and magnetic stir bar

Large beaker (e.g., 1 L)

Dropping funnel

Ice bath

Personal Protective Equipment (PPE): Chemical safety goggles, face shield, heavy-duty

chemical-resistant gloves, flame-retardant lab coat.

Procedure:

Preparation: Set up the reaction apparatus inside a chemical fume hood. Place the large

beaker containing a stir bar in an ice bath on top of a stir plate.

Inert Solvent: Add a significant volume of anhydrous isopropanol or tert-butanol to the beaker

and begin stirring. The alcohol will react with the superoxide, but much more controllably

than water.

Slow Addition: Carefully and very slowly, add small increments of the potassium
superoxide to the stirring alcohol. This step is critical to control the reaction rate and heat

generation.

Controlled Reaction: Observe the reaction. If the reaction becomes too vigorous (excessive

bubbling, heat), immediately stop the addition until it subsides. The goal is a slow, controlled

neutralization.

Complete Neutralization: Continue adding the superoxide in small portions until it is all

consumed. Allow the mixture to stir for at least one hour after the final addition to ensure the

reaction is complete.

Quenching: Once the reaction is complete, very slowly and cautiously add a small amount of

water to the alcohol solution to neutralize any remaining reactive species.
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Disposal: The resulting solution contains potassium salts and alcohol. It should be collected

and disposed of as hazardous waste according to institutional guidelines.
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Caption: Chemical reaction pathway of potassium superoxide with water.
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Caption: Troubleshooting workflow for a potassium superoxide spill.
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4. Slow, Controlled Addition
to Reaction Vessel
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Caption: General experimental workflow for handling potassium superoxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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